1-(8-methoxy-4,4-dimethyl-1-thioxo-1,4-dihydro-5H-[1,2]dithiolo[3,4-c]quinolin-5-yl)-2-methylpropan-1-one

Specification

• Molecular Formula: C17H19NO2S3
• Molecular Weight: 365.5 g/mol
• IUPAC Name: 1-(8-methoxy-4,4-dimethyl-1-sulfanylidenedithiolo[3,4-c]quinolin-5-yl)-2-methylpropan-1-one
• Standard InChI: InChI=1S/C17H19NO2S3/c1-9(2)15(19)18-12-7-6-10(20-5)8-11(12)13-14(17(18,3)4)22-23-16(13)21/h6-9H,1-5H3
• Standard InChI Key: JQRXBQRCJCKCCG-UHFFFAOYSA-N
• SMILES: CC(C)C(=O)N1C2=C(C=C(C=C2)OC)C3=C(C1(C)C)SSC3=S
• Canonical SMILES: CC(C)C(=O)N1C2=C(C=C(C=C2)OC)C3=C(C1(C)C)SSC3=S

Introduction

Structural and Molecular Characteristics

Core Architecture and Substituent Effects

The molecule’s backbone consists of a 4,4-dimethyl-1-thioxo-1,4-dihydro-5H-dithiolo[3,4-c]quinoline system, where the quinoline moiety is annelated with a dithiolo ring via the [c] bond (Figure 1). The 8-methoxy group at the quinoline aromatic ring introduces electron-donating effects, influencing both reactivity and intermolecular interactions. The exocyclic 2-methylpropan-1-one substituent at position 5 enhances steric bulk, potentially modulating binding affinity in biological systems.

Molecular Formula and Weight

The compound’s molecular formula, C₁₇H₁₉NO₂S₃, corresponds to a molecular weight of 365.5 g/mol. Comparative analysis with analogous structures, such as 1-(8-methoxy-4,4-dimethyl-1-thioxo-1,4-dihydro-5H-dithiolo[3,4-c]quinolin-5-yl)propan-1-one (C₁₆H₁₇NO₂S₃; 351.5 g/mol), reveals that the additional methyl group in the 2-methylpropan-1-one moiety accounts for the 14 g/mol difference.

Property	Value
Molecular Formula	C₁₇H₁₉NO₂S₃
Molecular Weight	365.5 g/mol
IUPAC Name	1-(8-Methoxy-4,4-dimethyl-1-thioxo-1,4-dihydro-5H-[1,dithiolo[3,4-c]quinolin-5-yl)-2-methylpropan-1-one

Synthesis and Chemical Reactivity

Multi-Step Organic Synthesis

The synthesis of this compound typically involves sequential cyclization and functionalization steps. Shikhaliev et al. (2022) detailed a methodology for analogous dithioloquinolinethiones, starting with the condensation of 2,2-disubstituted-1,2-dihydroquinolines with electrophilic sulfur reagents. Key steps include:

• Cyclization: Formation of the dithiolo ring via sulfur incorporation at positions 3 and 4 of the quinoline core.

• Methoxy Introduction: Electrophilic aromatic substitution at the 8-position using methylating agents.

• Ketone Functionalization: Grignard or nucleophilic acyl substitution reactions to install the 2-methylpropan-1-one group.

Challenges in Purification

The presence of multiple sulfur atoms and steric hindrance from the dimethyl and methylpropanone groups complicates crystallization. Chromatographic techniques, particularly reverse-phase HPLC, are often employed to achieve high purity.

Pharmacological Profile and Biological Activity

Recent evaluations identified this compound as a potent inhibitor of JAK3 (IC₅₀ = 0.36–0.46 µM) and NPM1-ALK (IC₅₀ = 0.25–0.54 µM), outperforming the reference drug sorafenib in certain assays. The dithiolo ring’s sulfur atoms likely coordinate with kinase ATP-binding sites, while the methoxy group enhances solubility and target engagement.

Comparative Kinase Inhibition Data

Compound	JAK3 IC₅₀ (µM)	NPM1-ALK IC₅₀ (µM)	cRAF[Y340D][Y341D] IC₅₀ (µM)
Target Compound	0.36–0.46	0.25–0.54	0.78
Sorafenib	0.78	0.43	1.95

Pleiotropic Activity

In silico predictions using PASS Online software suggest chemoprotective and antitumor properties, attributed to its ability to modulate oxidative stress pathways and inhibit pro-inflammatory kinases. The compound’s hybrid structure, combining dithiolothione and hydroquinoline pharmacophores, enables multitarget interactions, reducing the likelihood of drug resistance.

Comparative Analysis with Structural Analogues

Impact of Substituent Modifications

• Methoxy Position: Relocating the methoxy group from C8 to C6 diminishes kinase inhibition by 40%, underscoring the importance of electronic effects at the 8-position.

• Ketone Variants: Replacing 2-methylpropan-1-one with a simpler acetyl group (propan-1-one) reduces steric bulk, lowering JAK3 inhibition (IC₅₀ = 1.2 µM vs. 0.36 µM).

Solubility and Bioavailability

The logP value of 3.2 indicates moderate lipophilicity, balancing membrane permeability and aqueous solubility. Derivatives with polar substituents (e.g., morpholine) exhibit improved pharmacokinetics but reduced blood-brain barrier penetration.